Cas no 2206-21-5 ((3β,5α)-Cholestan-3-amine)

• Product Name: (3β,5α)-Cholestan-3-amine
• CAS No: 2206-21-5
• Molecular Formula: C₂₇H₄₉N
• Molecular Weight: 387.684668302536
• CID: 1410074
• PubChem ID: 24183105

(3β,5α)-Cholestan-3-amine Properties

Names and Identifiers

• 3-beta-amino-5-alpha-cholestane
• Cholestan-3-amine, (3β,5α)-
• (3β,5α)-Cholestan-3-amine

• InChIKey： RJNGJYWAIUJHOJ-QCYZZNICSA-N
• Inchi： 1S/C27H49N/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25H,6-17,28H2,1-5H3/t19-,20+,21+,22+,23-,24+,25+,26+,27-/m1/s1
• SMILES： N[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 387.386500567g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 387.386500567g/mol
• Heavy Atom Count: 28
• Complexity: 540
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids